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Compound of Interest

Compound Name: 5-Methyl-3-hexen-2-one

Cat. No.: B1593448

An In-depth Technical Guide to 5-Methyl-3-
hexen-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 5-Methyl-3-hexen-2-one. The information is intended for researchers,
scientists, and professionals in drug development and other scientific fields who require
detailed technical information on this compound.

Chemical and Physical Properties

5-Methyl-3-hexen-2-one is a colorless liquid known for its pungent, metallic odor.[1] It is
primarily used as a flavoring agent in the food industry.[1][2] The compound is classified as an
enone, containing both a ketone functional group and a carbon-carbon double bond.[3]

The key physicochemical properties of 5-Methyl-3-hexen-2-one are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H120 [11[4115]
Molecular Weight 112.17 g/mol [1][41[6]
IUPAC Name (E)-5-methylhex-3-en-2-one [11[7]
CAS Number 5166-53-0 [1][5]
Appearance Colorless liquid [1][2]
Density 0.838 - 0.85 g/mL at 25 °C [1161[8]
Refractive Index 1.437 - 1.441 at 20 °C [1][6]
Flash Point 48 °C (118.4 °F) - closed cup [6]
Solubility Insoluble in water; miscible in (11[9]
ethanol

Chemical Structure

The structure of 5-Methyl-3-hexen-2-one is characterized by a six-carbon chain with a ketone
at the 2-position, a double bond between carbons 3 and 4, and a methyl group at the 5-
position. The most common isomer is the (E)-isomer, also known as the trans-isomer, where
the larger substituent groups on the double bond are on opposite sides.

« SMILES:CC(C)/C=C/C(=0)C[1]
« INChl:InChI=1S/C7H120/c1-6(2)4-5-7(3)8/h4-6H,1-3H3/b5-4+[1][6]

e InChiKey:lYMKNYVCXUEFJE-SNAWJCMRSA-N[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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